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Compound of Interest

Compound Name: D-Fructose-180

Cat. No.: B15140473

For researchers, scientists, and drug development professionals, the safe and efficient
handling of isotopically labeled compounds is paramount. This guide provides detailed
procedural information for the operational use and disposal of D-Fructose-180, a stable, non-
radioactive isotopically labeled form of D-Fructose.

Chemical and Physical Properties

The following table summarizes the key identification and physical properties of D-Fructose,
which are directly applicable to D-Fructose-180.

Property Value

Molecular Formula CeH1206

Approximately 182.17 g/mol (for the 180

Molar Mass
labeled version)
Appearance White solid
Melting Point 103 -105°C
pH 5-7 (1.8% solution at 25°C)[1]
Stability Stable under normal conditions[1]
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Hazard Identification and Personal Protective

Equipment (PPE)

D-Fructose is not classified as a hazardous substance.[2][3][4] Consequently, D-Fructose-

180, as a non-radioactive isotopically labeled compound, does not require special handling

beyond standard laboratory practices.[5] The primary potential hazard is the formation of dust

during handling.

The following table outlines the recommended personal protective equipment when handling D-

Fructose-180.

Protection Type

Recommended Equipment

Notes

Eye/Face Protection

Safety glasses with side

shields or goggles.[2][6][7]

Essential to prevent eye

contact with dust particles.

Skin Protection

Lab coat.

Protective gloves (e.g., nitrile)
are recommended as good
laboratory practice, although
some sources state hand

protection is not required.[2][3]

[6]18]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., P1 filter for
particles) is necessary if dust is
generated.[1][2][3][6]

Use in well-ventilated areas.[1]

[2]6]1[7]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.

o Verify that all necessary PPE is available and in good condition.

o Have spill cleanup materials readily accessible.
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» Handling the Compound:

o

Wear the appropriate PPE as detailed in the table above.

[¢]

Handle the solid material in a well-ventilated area to minimize dust inhalation. If there is a
risk of dust formation, handle the compound within a fume hood.

[¢]

Avoid direct contact with skin and eyes.

o

Wash hands thoroughly after handling the material.[3][7]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][7][8]
o The recommended storage temperature is between 15 — 25 °C.[2]
o Keep away from strong oxidizing agents, as they are incompatible materials.[1][2][7]

Disposal Plan

Since D-Fructose-180 is a stable, non-radioactive isotopically labeled compound, it should not
be disposed of as radioactive waste.[5] The disposal procedure is the same as for standard D-
Fructose.

» Waste Segregation:

o Do not mix with radioactive waste.[5][9]

o Collect waste D-Fructose-180 in a suitable, labeled container.
» Disposal Route:

o Dispose of the compound in accordance with local, state, and federal regulations for non-
hazardous chemical waste.

o For spills, sweep or vacuum up the material and place it in a suitable container for
disposal. Avoid generating dust.[1][7]
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Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of D-
Fructose-180.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling D-Fructose-
180]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-d-fructose-180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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